Cas no 1396847-50-9 (2-(2-chlorophenyl)-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylacetamide
• CAS No: 1396847-50-9
• MF: C₁₈H₁₈ClNO₂
• MW: 315.794023990631
• CID: 6134921
• PubChem ID: 71782142
• Update Time: 2025-11-01

2-(2-chlorophenyl)-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylacetamide
• 2-(2-Chlorophenyl)-N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]acetamide
• 2-(2-chlorophenyl)-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)acetamide
• 1396847-50-9
• F5857-5370
• AKOS024524435
• 2-(2-chlorophenyl)-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]acetamide

• Inchi： 1S/C18H18ClNO2/c19-16-8-4-2-6-14(16)11-17(21)20-12-18(22)10-9-13-5-1-3-7-15(13)18/h1-8,22H,9-12H2,(H,20,21)
• InChI Key： RDJRBHYANULBBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1(C2C=CC=CC=2CC1)O)=O

Computed Properties

• Exact Mass: 315.1026065g/mol
• Monoisotopic Mass: 315.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylacetamide

Comprehensive Overview of 2-(2-chlorophenyl)-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylacetamide (CAS No. 1396847-50-9)

2-(2-chlorophenyl)-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylacetamide, identified by its CAS No. 1396847-50-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a chlorophenyl group with a hydroxy-dihydroindenyl moiety, making it a subject of interest for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its possible role in modulating biological pathways, which could lead to advancements in drug development.

The compound's molecular formula and structural complexity highlight its relevance in modern synthetic chemistry. Its 2-chlorophenyl component is known for its electron-withdrawing properties, which can influence the compound's reactivity and binding affinity. Meanwhile, the 1-hydroxy-2,3-dihydro-1H-inden-1-yl segment introduces stereochemical diversity, a critical factor in designing enantioselective catalysts or bioactive molecules. These attributes make CAS No. 1396847-50-9 a valuable candidate for studies targeting enzyme inhibition or receptor modulation.

In recent years, the scientific community has explored the pharmacological potential of similar acetamide derivatives, driven by the demand for novel therapeutic agents. For instance, compounds with N-(hydroxyalkyl)acetamide scaffolds have shown promise in anti-inflammatory and neuroprotective applications. This aligns with current trends in drug discovery, where researchers prioritize molecules with multifunctional groups to address complex diseases like neurodegenerative disorders or metabolic syndromes. The 2-(2-chlorophenyl) substitution in this compound further enhances its investigational value, as halogenated aromatics often improve pharmacokinetic properties.

From a synthetic perspective, 2-(2-chlorophenyl)-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylacetamide exemplifies the convergence of green chemistry principles and innovative methodologies. Recent publications emphasize solvent-free reactions or catalytic processes to construct similar frameworks, reflecting the industry's shift toward sustainable practices. Laboratories optimizing such protocols often cite CAS No. 1396847-50-9 as a reference for evaluating yield efficiency and stereocontrol—a testament to its utility as a benchmark compound.

Beyond its chemical significance, this compound intersects with trending topics like precision medicine and computational drug design. Computational models frequently employ derivatives of hydroxy-dihydroindenyl acetamides to predict binding modes with target proteins, leveraging machine learning algorithms. Such approaches resonate with the growing emphasis on AI-driven research, where molecular descriptors of compounds like 1396847-50-9 are used to train predictive models for drug efficacy and toxicity.

Analytical characterization of 2-(2-chlorophenyl)-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylacetamide typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and stereoconfiguration, which are crucial for reproducibility in biological assays. The compound's spectral data is often archived in open-access databases, supporting collaborative research initiatives—a practice aligned with the open science movement.

In summary, CAS No. 1396847-50-9 represents a compelling case study in the interplay between structural innovation and applied research. Its multifunctional architecture positions it at the forefront of explorations into targeted therapies and sustainable synthesis. As the scientific landscape evolves, this compound will likely remain a focal point for interdisciplinary studies bridging chemistry, biology, and data science.